3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid
3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid
Brand Name:
Vulcanchem
CAS No.:
1094101-38-8
VCID:
VC0029507
InChI:
InChI=1S/C37H68O6Si2/c1-16-37(10,11)34(40)41-31-22-25(2)21-27-18-17-26(3)30(33(27)31)20-19-28(42-44(12,13)35(4,5)6)23-29(24-32(38)39)43-45(14,15)36(7,8)9/h17-18,21,25-26,28-31,33H,16,19-20,22-24H2,1-15H3,(H,38,39)/t25-,26-,28+,29+,30-,31-,33-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)O)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula:
C37H68O6Si2
Molecular Weight:
665.115
3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid
CAS No.: 1094101-38-8
Reference Standards
VCID: VC0029507
Molecular Formula: C37H68O6Si2
Molecular Weight: 665.115
| CAS No. | 1094101-38-8 |
|---|---|
| Product Name | 3,5-Bis(tert-butyldimethylsilyl) Simvastatin Hydroxy Acid |
| Molecular Formula | C37H68O6Si2 |
| Molecular Weight | 665.115 |
| IUPAC Name | (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]heptanoic acid |
| Standard InChI | InChI=1S/C37H68O6Si2/c1-16-37(10,11)34(40)41-31-22-25(2)21-27-18-17-26(3)30(33(27)31)20-19-28(42-44(12,13)35(4,5)6)23-29(24-32(38)39)43-45(14,15)36(7,8)9/h17-18,21,25-26,28-31,33H,16,19-20,22-24H2,1-15H3,(H,38,39)/t25-,26-,28+,29+,30-,31-,33-/m0/s1 |
| Standard InChIKey | BPGJURCSNNEWPC-KJKJJRJCSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)O)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C |
| PubChem Compound | 46783566 |
| Last Modified | Nov 11 2021 |
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